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Compound of Interest

Compound Name: 2-Hydroxy-4-phenylbutanoic acid

Cat. No.: B1198958 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring laboratory safety and environmental compliance.

This guide provides detailed procedures for the safe disposal of 2-Hydroxy-4-phenylbutanoic
acid, a compound utilized in various research applications. Adherence to these guidelines is

crucial for minimizing risks and maintaining a safe research environment.

Physicochemical Properties and Safety Data
A comprehensive understanding of a chemical's properties is the first step toward safe

handling. Below is a summary of key data for 2-Hydroxy-4-phenylbutanoic acid.

Property Value Reference

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molecular Weight 180.20 g/mol [2][3]

Appearance White powder / Off-white solid [1][4]

Melting Point 114-117 °C [3]

Storage Class 11 - Combustible Solids [3]
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2-Hydroxy-4-phenylbutanoic acid is associated with several hazards that necessitate the use

of appropriate personal protective equipment (PPE). The compound is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[2][5]

Essential PPE includes:

Eye Protection: Eyeshields or chemical safety goggles.[3][4]

Hand Protection: Protective gloves.[1][3]

Respiratory Protection: Type N95 (US) respirator or equivalent.[3]

Procedural Steps for Disposal
The disposal of 2-Hydroxy-4-phenylbutanoic acid must be conducted in a manner that

ensures the safety of laboratory personnel and prevents environmental contamination. The

following workflow outlines the necessary steps for its proper disposal.
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Figure 1. Disposal Workflow for 2-Hydroxy-4-phenylbutanoic Acid

Preparation

Handling & Collection

Final Disposal

1. Identify Waste:
Confirm the waste as

2-Hydroxy-4-phenylbutanoic acid.

2. Select Container:
Choose a compatible, properly sealed

and labeled waste container.

3. Wear Appropriate PPE:
Gloves, safety goggles, and

respiratory protection are mandatory.

4. Transfer Waste:
Carefully transfer the chemical into the

designated waste container, avoiding spills
and dust generation.

5. Store Temporarily:
Store the sealed container in a cool,

dry, and well-ventilated area designated
for hazardous waste.

6. Professional Disposal:
Arrange for disposal through a licensed

waste disposal company.

7. Documentation:
Maintain records of disposal in

accordance with institutional and
regulatory requirements.

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Hydroxy-4-phenylbutanoic Acid
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Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

contamination.

Ensure Adequate Ventilation: Immediately ensure the area is well-ventilated.[6]

Wear Protective Equipment: Before addressing the spill, don the required PPE, including

respiratory protection, gloves, and eye protection.[5][6]

Containment: Prevent the further spread of the spill.[5][6]

Clean-up: Use an inert material to absorb the spill.[5] Sweep or vacuum the material and

place it into a suitable, closed container for disposal.[1]

Decontamination: Wash the spill area thoroughly.

Disposal: The collected waste must be disposed of as hazardous waste through an approved

waste disposal plant.[5]

It is imperative to consult local, state, and federal regulations to ensure full compliance, as

disposal requirements may vary.[6] Always refer to the specific Safety Data Sheet (SDS)

provided by the supplier for the most detailed and current information.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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